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Compound of Interest

Compound Name: CAY10512

Cat. No.: B15619777

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of CAY10512, a potent inhibitor of the
Nuclear Factor-kappa B (NF-kB) signaling pathway. CAY10512, a substituted trans-stilbene
analog of resveratrol, demonstrates significantly greater potency in its antioxidant and NF-kB
inhibitory activities.[1] This document details the mechanism of action, summarizes key
quantitative data, provides illustrative diagrams of the signaling pathway, and outlines relevant
experimental protocols to facilitate further research and development.

Core Mechanism of Action

CAY10512 exerts its inhibitory effects on the NF-kB signaling cascade, a pivotal pathway in the
regulation of inflammatory responses, immune function, and cell survival.[2][3][4] The activation
of the NF-kB pathway, often initiated by stimuli such as inflammatory cytokines (e.g., TNF-q),
leads to the transcription of numerous pro-inflammatory genes.[2][5] CAY10512 intervenes in
this process, effectively suppressing the downstream consequences of NF-kB activation.

The primary mechanism of CAY10512 involves the inhibition of TNF-a-induced activation of
NF-kB.[1] This leads to a significant reduction in the release of pro-inflammatory cytokines,
including Tumor Necrosis Factor-alpha (TNF-a), Monocyte Chemoattractant Protein-1 (MCP-1),
Interleukin-6 (IL-6), and Interleukin-8 (IL-8).[6] Furthermore, CAY10512 has been shown to
suppress the upregulation of NF-kB-sensitive pro-inflammatory microRNAs (miRNAS), such as
MIRNA-9, miRNA-125b, miRNA-146a, and miRNA-155.[6]
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Quantitative Data Summary

The following tables summarize the key quantitative data regarding the efficacy of CAY10512

in various experimental models.

Table 1: In Vitro Potency of CAY10512

Parameter Value Cell Line/System Notes

Compared to 20 uM

ICs0 (NF-kB Inhibition)  0.15 pM
for resveratrol.[1]

Table 2: Effective Concentrations of CAY10512 in Cellular Assays
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Concentration Cell Line Treatment Duration Observed Effect

Effectively inhibits
MiRNA-9, miRNA-
125b, miRNA-146a,

5uM HNG cells 0-96 hours and miRNA-155
upregulation
stimulated by AD-ECF.
[6]

Significantly protects
pancreatic islet
viability and alleviates

_ _ cell damage by

0.15 uM Primary human islets 1-7 hours o

inhibiting pro-
inflammatory factors
and tissue factor (TF)

expression.[6]

Significantly inhibits
gene and protein
expression of IL-6 and
TNFR2 induced by
MR agonists
(Aldosterone, 11-

dehydrocorticosterone

).[6]

0.25 uM BV-2 cells 25 hours

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the NF-kB inhibition pathway by CAY10512 and a general
workflow for assessing its activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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